Cas no 129644-71-9 (3,5-Dimethyl-4-(trifluoromethylthio)phenol)
129644-71-9 structure
Product Name:3,5-Dimethyl-4-(trifluoromethylthio)phenol
CAS No:129644-71-9
MF:C9H9F3OS
MW:222.227371931076
CID:5001415
Update Time:2023-08-25
3,5-Dimethyl-4-(trifluoromethylthio)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-(trifluoromethylthio)phenol
-
- Inchi: 1S/C9H9F3OS/c1-5-3-7(13)4-6(2)8(5)14-9(10,11)12/h3-4,13H,1-2H3
- InChI Key: OQSTYHWVYOLRBR-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C(C)=CC(=CC=1C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 4
- Topological Polar Surface Area: 45.5
3,5-Dimethyl-4-(trifluoromethylthio)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014495-250mg |
3,5-Dimethyl-4-(trifluoromethylthio)phenol |
129644-71-9 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014495-500mg |
3,5-Dimethyl-4-(trifluoromethylthio)phenol |
129644-71-9 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A010014495-1g |
3,5-Dimethyl-4-(trifluoromethylthio)phenol |
129644-71-9 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
3,5-Dimethyl-4-(trifluoromethylthio)phenol Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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